Cas no 2172524-82-0 (6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

6-Amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound featuring a dihydropyrimidinone core with a 3-methoxyphenyl substituent at the 5-position and a sulfanyl group at the 2-position. This structure imparts potential reactivity and binding properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of amino and sulfanyl functional groups enhances its versatility for further derivatization, while the methoxyphenyl moiety may influence lipophilicity and electronic characteristics. Its well-defined molecular framework is suitable for studying structure-activity relationships in drug discovery, particularly for targeting enzymes or receptors where such scaffolds are relevant. The compound's purity and stability are critical for reproducible synthetic applications.
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one structure
2172524-82-0 structure
Product Name:6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
CAS No:2172524-82-0
MF:C11H11N3O2S
MW:249.288940668106
CID:5837923
PubChem ID:165503959
Update Time:2025-06-13

6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
    • EN300-1452215
    • 2172524-82-0
    • Inchi: 1S/C11H11N3O2S/c1-16-7-4-2-3-6(5-7)8-9(12)13-11(17)14-10(8)15/h2-5H,1H3,(H4,12,13,14,15,17)
    • InChI Key: SIENQSAVSHCVKK-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(=C(N)N1)C1C=CC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 249.05719778g/mol
  • Monoisotopic Mass: 249.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 109Ų

6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1452215-0.05g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
0.05g
$1296.0 2023-06-06
Enamine
EN300-1452215-0.1g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
0.1g
$1357.0 2023-06-06
Enamine
EN300-1452215-0.25g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
0.25g
$1420.0 2023-06-06
Enamine
EN300-1452215-0.5g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
0.5g
$1482.0 2023-06-06
Enamine
EN300-1452215-1.0g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
1g
$1543.0 2023-06-06
Enamine
EN300-1452215-2.5g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
2.5g
$3025.0 2023-06-06
Enamine
EN300-1452215-5.0g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
5g
$4475.0 2023-06-06
Enamine
EN300-1452215-10.0g
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
10g
$6635.0 2023-06-06
Enamine
EN300-1452215-50mg
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
50mg
$1296.0 2023-09-29
Enamine
EN300-1452215-100mg
6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
2172524-82-0
100mg
$1357.0 2023-09-29

6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Related Literature

Additional information on 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Introduction to 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 2172524-82-0) in Modern Chemical Biology and Medicinal Chemistry

6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one, identified by its CAS number 2172524-82-0, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its pyrimidine core adorned with amino, sulfanyl, and methoxyphenyl substituents, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one encompasses several key functional groups that contribute to its versatility. The presence of an amino group at the 6-position and a sulfanyl group at the 2-position introduces potential sites for hydrogen bonding and metal coordination, respectively. Additionally, the 3-methoxyphenyl moiety at the 5-position adds an aromatic layer with possible electronic and steric influences on the overall molecule. These features collectively enhance the compound's interaction with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in interest towards developing novel heterocyclic compounds with therapeutic potential. Pyrimidine derivatives, in particular, have been extensively studied due to their prevalence in bioactive molecules such as nucleoside analogs and kinase inhibitors. The specific configuration of 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one aligns well with this trend, offering a unique structural motif that could be exploited for designing drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. By modulating kinase activity, compounds like 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one could serve as effective therapeutic agents. Recent studies have demonstrated that pyrimidine-based kinase inhibitors exhibit high selectivity and potency, making them ideal candidates for drug development.

The sulfanyl group in the molecule is particularly noteworthy as it can engage in specific interactions with biological targets. Sulfanyl groups are known to participate in hydrogen bonding and can also influence the electronic properties of adjacent functional groups. This dual functionality makes 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one a versatile scaffold for medicinal chemists seeking to design molecules with tailored binding properties.

Furthermore, the methoxyphenyl substituent at the 5-position introduces an aromatic ring system that can interact with biological targets through π-stacking or hydrophobic effects. This feature is particularly relevant in designing small molecule inhibitors that require precise spatial orientation within the binding site of their target proteins. The aromatic nature of the methoxyphenyl group also enhances the compound's solubility and bioavailability, which are critical factors in drug development.

The synthesis of 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access complex heterocycles with high precision and yield. These advancements have not only facilitated the preparation of 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one but also opened up new avenues for exploring related derivatives.

In terms of biological activity, preliminary studies on 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one have shown promising results in vitro. The compound has demonstrated inhibitory effects against several kinases, including those involved in cancer cell proliferation and inflammation. These findings underscore its potential as a lead compound for further optimization into a drug candidate. Additionally, its ability to interact with multiple targets suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The development of novel drug candidates is an iterative process that involves both computational modeling and experimental validation. Computational methods such as molecular docking and quantum mechanical calculations can provide valuable insights into the binding interactions between 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one and its biological targets. These simulations can help guide medicinal chemists in designing analogs with improved potency and selectivity.

Experimental validation is equally important in confirming the biological activity predicted by computational models. In vitro assays are commonly used to assess the efficacy of compounds against specific targets. Furthermore, preclinical studies involving cell-based models can provide additional information on their pharmacokinetic properties and potential side effects before moving into human trials.

The growing interest in personalized medicine has also influenced the approach to drug development. By leveraging genomics and proteomics data, researchers can identify specific biomarkers that predict how patients will respond to certain treatments. This personalized approach can enhance the effectiveness of drugs like 6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one, ensuring that they are optimized for individual patient needs.

In conclusion,6-amino-5-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 2172524-82) represents a structurally fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for further exploration as a kinase inhibitor or other therapeutic agents targeting various diseases. With ongoing advancements in synthetic methodologies and computational modeling,6-amino-* *5-* *(*<0xE1><0xB5><0xA7>* *me* *tho* *xyph* *enyl* *)-* *<0xE1><0xB5><0xA8>* *sul* *fany* *l-* *<0xE1><0xB5><0xA7>* *<0xE1><0xB5><0x8D>* *hyd* *ro* *pyr* *imidine* -* *<0xE1><0xB5><0x84>* *o*n* *has* *the* *poten* *tial* *to* *become* *a* *cornerstone* *in* *the* *development* *of* *novel*, *effective*, *and personalized therapies.*

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.